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Compound of Interest

Compound Name: 2-Ethylanthracene

Cat. No.: B1630459

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercial sources for 2-
Ethylanthracene (CAS No. 52251-71-5), a polycyclic aromatic hydrocarbon crucial for various
research and development applications. This document details available purities, quantities,
and suppliers to aid in procurement for laboratory use. Furthermore, it outlines key
experimental protocols where 2-Ethylanthracene is utilized, particularly as a photosensitizer in
photochemical reactions and as a precursor in the synthesis of novel compounds.

Commercial Availability of 2-Ethylanthracene

For researchers seeking to procure 2-Ethylanthracene, a variety of commercial suppliers offer
this compound in different grades and quantities. The following table summarizes the available
information on suppliers, including typical purities, product numbers, and available quantities.
Please note that pricing is subject to change and should be confirmed with the respective

suppliers.
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) Product/Catalog ] Available
Supplier Purity .
Number Quantities
Santa Cruz - )
) sc-230276 Not specified Inquire
Biotechnology
Sigma-Aldrich 214663 98% Discontinued
Research Scientific SA/214663-1G 98% 1lg
] 99%, 99.5% Inquire (Price listed as
ChemicalBook CB6274256 ]
(Sublimated) $1.00 - $200.00 / KG)
Aladdin Scientific ALA-E170773-100mg min 97% 100 mg
Benchchem B1630459 Not specified Inquire

Note: The information in this table is based on publicly available data and may require
verification with the suppliers.

Physicochemical Properties and Safety

2-Ethylanthracene is a solid with a melting point of 152-153 °C.[1][2] It is important to handle
this chemical with appropriate safety precautions as outlined in the Safety Data Sheet (SDS). It
is classified as causing serious eye damage and is very toxic to aquatic life with long-lasting
effects.[1] Proper personal protective equipment (PPE), including gloves and safety glasses,
should be worn when handling this compound.[1]

Applications in Research

2-Ethylanthracene is a valuable tool in various research domains, primarily due to its
photophysical properties. Its most prominent applications include:

o Photosensitizer: 2-Ethylanthracene can absorb light energy and transfer it to other
molecules, initiating photochemical reactions. This property is particularly useful in studies of
photodissociation and other light-induced chemical transformations.[1][2]

o Chemical Synthesis Precursor: It serves as a starting material for the synthesis of more
complex molecules. A notable example is its use in the synthesis of thioxanthone-2-ethyl
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anthracene, a compound with potential applications in materials science and photochemistry.

[1][2]

Experimental Protocols
Photophysical Property Characterization

The following is a general protocol for characterizing the photophysical properties of 2-
Ethylanthracene, adapted from methodologies used for similar aromatic compounds.

Objective: To determine the absorption and emission spectra of 2-Ethylanthracene.

Materials:

2-Ethylanthracene

Spectroscopic grade solvent (e.g., cyclohexane, ethanol)

UV-Vis spectrophotometer

Fluorometer

Quartz cuvettes
Methodology:

e Solution Preparation: Prepare a dilute stock solution of 2-Ethylanthracene in the chosen
spectroscopic grade solvent. From the stock solution, prepare a series of dilutions to be used
for analysis.

o UV-Vis Absorption Spectroscopy:

[e]

Use the pure solvent as a reference (blank).

o

Record the absorption spectrum of each dilution using the UV-Vis spectrophotometer over
a relevant wavelength range.

o

Identify the wavelength(s) of maximum absorbance (Amax).
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e Fluorescence Spectroscopy:
o Excite the sample at its Amax.
o Record the fluorescence emission spectrum.

o Identify the wavelength(s) of maximum emission.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

4 Solution Preparation

Dissolve 2-Ethylanthracene
in spectroscopic solvent

Prepare serial dilutions

Analyze dilutions

/Absorption Sp ectroscopy\

Run UV-Vis spectrum

Determine Amax

J

Use Amax for excitation

/Fluorescence Spectroscopy\

Excite at Amax

(Record emission spectrum)
- J

Click to download full resolution via product page

Figure 1: Experimental workflow for photophysical characterization.
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Synthesis of Thioxanthone-2-ethyl Anthracene

While a detailed, step-by-step protocol for the synthesis of thioxanthone-2-ethyl anthracene
from 2-Ethylanthracene is not readily available in the public domain, the general synthetic
approach would likely involve a reaction between 2-Ethylanthracene and a thioxanthone
precursor. The logical relationship for such a synthesis is outlined below.

Coupling Reaction
(e.g., Palladium-catalyzed)

Click to download full resolution via product page

2-Ethylanthracene

Thioxanthone Precursor
(e.g., with a leaving group)

Thioxanthone-2-ethyl Anthracene

Figure 2: Logical pathway for the synthesis of Thioxanthone-2-ethyl Anthracene.

Researchers interested in this synthesis would need to consult specialized organic chemistry
literature to develop a specific protocol, including reaction conditions, catalysts, solvents, and

purification methods.

Conclusion

2-Ethylanthracene is a readily available research chemical with important applications in
photochemistry and organic synthesis. This guide provides a starting point for researchers to
source this compound and understand its key experimental uses. For specific and advanced
applications, further consultation of peer-reviewed scientific literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Suppliers and Research Applications of 2-
Ethylanthracene: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1630459#commercial-suppliers-of-2-
ethylanthracene-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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